Cas no 82508-32-5 (Pseudolaric Acid A)

Pseudolaric acid A is a diterpenoid acid isolated from Pseudolarix kaempferi, which has antifungal, cytotoxic, and Antifertile activities
Pseudolaric Acid  A structure
Pseudolaric Acid A structure
Product Name:Pseudolaric Acid A
CAS No:82508-32-5
Molecular Formula:C22H28O6
Molecular Weight:388.454127311707
MDL:MFCD31560788
CID:823208
PubChem ID:5195969

Pseudolaric Acid A Properties

Names and Identifiers

    • Pseudolaric Acid A
    • (2E,4E)-5-[(3R,4S,4aS,9aR)-4a-(acetyloxy)-3,7-dimethyl-1-oxo-3,4,4a,5,6,9-hexahydro-4,9a-ethanocyclohepta[c]pyran-3(1H)-yl]-2-methylpenta-2,4-dienoic acid
    • 2,4-Pentadienoic acid, 5-(4a-(acetyloxy)-3,4,4a,5,6,9-hexahydro-3,7-dimethyl-1-oxo-1H-4,9a-ethanocyclohepta(c)pyran-3-yl)-2-methyl-(3alpha(2E,4E),4alpha,4aalpha,9aalpha)-(-)-
    • PseudolaricAcid?A
    • (2E,4E)-5-[(3R,4S,4aS,9aR)-4a-(Acetyloxy)-3,4,4a,5,6,9-hexahydro-3,7-dimethyl-1-oxo-1H-4,9a-ethanocyclohepta[c]pyran-3-yl]-2-methyl-2,4-pentadienoic acid
    • (2E,4E)-5-[(3R,4S,4aS,9aR)-4a-(Acetyloxy)-3,4,4a,5,6,9-hexahydro-3,7-dimethyl-1-oxo-1H-4,9a-ethanocyclohepta[c]pyran-3-yl]-2-methyl-2,4-pentadienoic acid (ACI)
    • 1H-4,9a-Ethanocyclohepta[c]pyran, 2,4-pentadienoic acid deriv. (ZCI)
    • 2,4-Pentadienoic acid, 5-[4a-(acetyloxy)-3,4,4a,5,6,9-hexahydro-3,7-dimethyl-1-oxo-1H-4,9a-ethanocyclohepta[c]pyran-3-yl]-2-methyl-, [3α(2E,4E),4α,4aα,9aα]-(-)- (ZCI)
    • NSC 615487
    • Pseudolaric acid A
    • AC-34803
    • CHEMBL222473
    • 2,4-Pentadienoic acid, 5-(4a-(acetyloxy)-3,4,4a,5,6,9-hexahydro-3,7-dimethyl-1-oxo-1H-4,9a-ethanocyclohepta(c)pyran-3-yl)-2-methyl-, (3alpha(2E,4E),4alpha,4aalpha,9aalpha)-(-)-
    • 82508-32-5
    • 2,4-Pentadienoic acid, 5-(4a-(acetyloxyl)-3,4,4a,5,6,9-hexahydro-3,7-dimethyl-1-oxo-1H-4,9a-ethanocyclohepta(c)pyran-3-yl)-2-methyl-, (3-alpha(2E,4E),4-alpha,9a-alpha)-(-)-
    • Pseudolaric-acid
    • NSC615487
    • DTXSID501033697
    • HY-N0673
    • AKOS015897139
    • CS-0009705
    • (2E,4E)-5-[(1R,7S,8S,9R)-7-acetyloxy-4,9-dimethyl-11-oxo-10-oxatricyclo[6.3.2.01,7]tridec-3-en-9-yl]-2-methylpenta-2,4-dienoic acid
    • (2E,4E)-5-[(1R,7R,8S,9S)-7-acetyloxy-4,9-dimethyl-11-oxo-10-oxatricyclo[6.3.2.01,7]tridec-3-en-9-yl]-2-methylpenta-2,4-dienoic acid
    • AS-83274
    • Q-100842
    • 5-(7-Acetyloxy-4,9-dimethyl-11-oxo-10-oxatricyclo[6.3.2.01,7]tridec-3-en-9-yl)-2-methylpenta-2,4-dienoic acid
    • Peseudolaric Acid A
    • (2E,4E)-5-((1R,7S,8S,9R)-7-acetyloxy-4,9-dimethyl-11-oxo-10-oxatricyclo(6.3.2.01,7)tridec-3-en-9-yl)-2-methylpenta-2,4-dienoic acid
    • DA-66985
    • 2,4-Pentadienoic acid, 5-(4a-(acetyloxyl)-3,4,4a,5,6,9-hexahydro-3,7-dimethyl-1-oxo-1H-4,9a-ethanocyclohepta(c)pyran-3-yl)-2-methyl-, (3-alpha(2E,4E),4-alpha,9a-alpha)-(-)-(9CI)
    • Pseudolarate a
    • MDL: MFCD31560788
    • InChIKey: GOHMRMDXUXWCDQ-MPVZDDSSSA-N
    • Inchi: 1S/C22H28O6/c1-14-7-11-21-12-9-17(22(21,13-8-14)27-16(3)23)20(4,28-19(21)26)10-5-6-15(2)18(24)25/h5-7,10,17H,8-9,11-13H2,1-4H3,(H,24,25)/b10-5+,15-6+/t17-,20+,21+,22-/m0/s1
    • SMILES: O([C@]12CCC(C)=CC[C@@]31CC[C@H]2[C@@](C)(/C=C/C=C(\C)/C(=O)O)OC3=O)C(=O)C

Computed Properties

  • Exact Mass: 388.188589g/mol
  • Surface Charge: 0
  • XLogP3: 2.7
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Rotatable Bond Count: 5
  • Monoisotopic Mass: 388.188589g/mol
  • Monoisotopic Mass: 388.188589g/mol
  • Topological Polar Surface Area: 89.9Ų
  • Heavy Atom Count: 28
  • Complexity: 806
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • Molecular Weight: 388.5

Experimental Properties

  • LogP: 3.71750
  • PSA: 89.90000
  • Refractive Index: 1.4450 (estimate)
  • Boiling Point: 434.16°C (rough estimate)
  • Melting Point: 206-207 ºC
  • Color/Form: Powder
  • Density: 1.23

Pseudolaric Acid A Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00G3R2-5mg
NSC615487
82508-32-5 99%
5mg
$334.00 2024-04-21
A2B Chem LLC
AH50558-5mg
NSC615487
82508-32-5 99%
5mg
$216.00
Aaron
AR00G3ZE-10mg
NSC615487
82508-32-5
10mg
$228.00
ChemScence
CS-0009705-5mg
Pseudolaric Acid A
82508-32-5 99.65%
5mg
$269.0 2022-04-26
Chengdu Biopurify Phytochemicals Ltd
BP1167-10mg
Pseudolaric Acid A
82508-32-5 98%
10mg
$70 2023-09-20
DC Chemicals
DCT-018-20 mg
pseudolaric acid A
82508-32-5 >98%, Standard References Grade
20mg
$280.0 2022-02-28
eNovation Chemicals LLC
D660156-20mg
pseudolaric acid A
82508-32-5 98%
20mg
$990 2022-06-08
MedChemExpress
HY-N0673-5mg
Pseudolaric Acid A
82508-32-5 99.65%
5mg
¥2690 2024-04-17
PhytoLab
80620-50mg
Pseudolaric acid A
82508-32-5 ≥ 98.0 %
50mg
€1278
S e l l e c k ZHONG GUO
E0249-5mg
Pseudolaric Acid A
82508-32-5 99.78%
5mg
¥2760.03 2023-09-20

Pseudolaric Acid A Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Reagents: 4-(Dimethylamino)pyridine ;  8 h, rt
Reference
Total synthesis of pseudolaric acid A
Geng, Zhe; et al, Angewandte Chemie, 2006, 45(37), 6197-6201

Synthetic Circuit 2

Reaction Conditions
1.1 Reagents: Acetic acid Solvents: Water ;  0.5 h, 60 °C; 60 °C → rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  pH 7
1.3 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ;  1 h, rt
1.4 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran ,  Water ;  7 h, rt
2.1 Reagents: 4-(Dimethylamino)pyridine ;  8 h, rt
Reference
Total synthesis of pseudolaric acid A
Geng, Zhe; et al, Angewandte Chemie, 2006, 45(37), 6197-6201

Synthetic Circuit 3

Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  30 min, 0 °C
1.2 Solvents: Tetrahydrofuran ;  5 h, 0 °C → rt
1.3 Reagents: Ammonium chloride Solvents: Water
2.1 Reagents: Acetic acid Solvents: Water ;  0.5 h, 60 °C; 60 °C → rt
2.2 Reagents: Sodium bicarbonate Solvents: Water ;  pH 7
2.3 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ;  1 h, rt
2.4 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran ,  Water ;  7 h, rt
3.1 Reagents: 4-(Dimethylamino)pyridine ;  8 h, rt
Reference
Total synthesis of pseudolaric acid A
Geng, Zhe; et al, Angewandte Chemie, 2006, 45(37), 6197-6201

Synthetic Circuit 4

Reaction Conditions
1.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ;  1 h, rt
2.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  30 min, 0 °C
2.2 Solvents: Tetrahydrofuran ;  5 h, 0 °C → rt
2.3 Reagents: Ammonium chloride Solvents: Water
3.1 Reagents: Acetic acid Solvents: Water ;  0.5 h, 60 °C; 60 °C → rt
3.2 Reagents: Sodium bicarbonate Solvents: Water ;  pH 7
3.3 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ;  1 h, rt
3.4 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran ,  Water ;  7 h, rt
4.1 Reagents: 4-(Dimethylamino)pyridine ;  8 h, rt
Reference
Total synthesis of pseudolaric acid A
Geng, Zhe; et al, Angewandte Chemie, 2006, 45(37), 6197-6201

Synthetic Circuit 5

Reaction Conditions
1.1 Catalysts: Camphorsulfonic acid Solvents: Methanol ;  1 h, rt
1.2 Reagents: Sodium bicarbonate ;  10 min, rt
2.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ;  1 h, rt
3.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  30 min, 0 °C
3.2 Solvents: Tetrahydrofuran ;  5 h, 0 °C → rt
3.3 Reagents: Ammonium chloride Solvents: Water
4.1 Reagents: Acetic acid Solvents: Water ;  0.5 h, 60 °C; 60 °C → rt
4.2 Reagents: Sodium bicarbonate Solvents: Water ;  pH 7
4.3 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ;  1 h, rt
4.4 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran ,  Water ;  7 h, rt
5.1 Reagents: 4-(Dimethylamino)pyridine ;  8 h, rt
Reference
Total synthesis of pseudolaric acid A
Geng, Zhe; et al, Angewandte Chemie, 2006, 45(37), 6197-6201

Synthetic Circuit 6

Reaction Conditions
1.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ;  1 h, rt
2.1 Catalysts: Camphorsulfonic acid Solvents: Methanol ;  1 h, rt
2.2 Reagents: Sodium bicarbonate ;  10 min, rt
3.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ;  1 h, rt
4.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  30 min, 0 °C
4.2 Solvents: Tetrahydrofuran ;  5 h, 0 °C → rt
4.3 Reagents: Ammonium chloride Solvents: Water
5.1 Reagents: Acetic acid Solvents: Water ;  0.5 h, 60 °C; 60 °C → rt
5.2 Reagents: Sodium bicarbonate Solvents: Water ;  pH 7
5.3 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ;  1 h, rt
5.4 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran ,  Water ;  7 h, rt
6.1 Reagents: 4-(Dimethylamino)pyridine ;  8 h, rt
Reference
Total synthesis of pseudolaric acid A
Geng, Zhe; et al, Angewandte Chemie, 2006, 45(37), 6197-6201

Synthetic Circuit 7

Reaction Conditions
1.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone Solvents: Dichloromethane ,  Water ;  2 h, rt
2.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ;  1 h, rt
3.1 Catalysts: Camphorsulfonic acid Solvents: Methanol ;  1 h, rt
3.2 Reagents: Sodium bicarbonate ;  10 min, rt
4.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ;  1 h, rt
5.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  30 min, 0 °C
5.2 Solvents: Tetrahydrofuran ;  5 h, 0 °C → rt
5.3 Reagents: Ammonium chloride Solvents: Water
6.1 Reagents: Acetic acid Solvents: Water ;  0.5 h, 60 °C; 60 °C → rt
6.2 Reagents: Sodium bicarbonate Solvents: Water ;  pH 7
6.3 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ;  1 h, rt
6.4 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran ,  Water ;  7 h, rt
7.1 Reagents: 4-(Dimethylamino)pyridine ;  8 h, rt
Reference
Total synthesis of pseudolaric acid A
Geng, Zhe; et al, Angewandte Chemie, 2006, 45(37), 6197-6201

Synthetic Circuit 8

Reaction Conditions
1.1 Reagents: 1,3-Dimethyl-3,4,5,6-tetrahydro-2(1H)-pyrimidinone ,  Thionyl chloride ;  0 °C; 0.5 h, rt
1.2 Reagents: Sodium Solvents: Diethyl ether ;  12 h, reflux
2.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone Solvents: Dichloromethane ,  Water ;  2 h, rt
3.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ;  1 h, rt
4.1 Catalysts: Camphorsulfonic acid Solvents: Methanol ;  1 h, rt
4.2 Reagents: Sodium bicarbonate ;  10 min, rt
5.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ;  1 h, rt
6.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  30 min, 0 °C
6.2 Solvents: Tetrahydrofuran ;  5 h, 0 °C → rt
6.3 Reagents: Ammonium chloride Solvents: Water
7.1 Reagents: Acetic acid Solvents: Water ;  0.5 h, 60 °C; 60 °C → rt
7.2 Reagents: Sodium bicarbonate Solvents: Water ;  pH 7
7.3 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ;  1 h, rt
7.4 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran ,  Water ;  7 h, rt
8.1 Reagents: 4-(Dimethylamino)pyridine ;  8 h, rt
Reference
Total synthesis of pseudolaric acid A
Geng, Zhe; et al, Angewandte Chemie, 2006, 45(37), 6197-6201

Synthetic Circuit 9

Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  1 h, -20 °C
1.2 Reagents: Ammonium chloride Solvents: Water
2.1 Reagents: 1,3-Dimethyl-3,4,5,6-tetrahydro-2(1H)-pyrimidinone ,  Thionyl chloride ;  0 °C; 0.5 h, rt
2.2 Reagents: Sodium Solvents: Diethyl ether ;  12 h, reflux
3.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone Solvents: Dichloromethane ,  Water ;  2 h, rt
4.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ;  1 h, rt
5.1 Catalysts: Camphorsulfonic acid Solvents: Methanol ;  1 h, rt
5.2 Reagents: Sodium bicarbonate ;  10 min, rt
6.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ;  1 h, rt
7.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  30 min, 0 °C
7.2 Solvents: Tetrahydrofuran ;  5 h, 0 °C → rt
7.3 Reagents: Ammonium chloride Solvents: Water
8.1 Reagents: Acetic acid Solvents: Water ;  0.5 h, 60 °C; 60 °C → rt
8.2 Reagents: Sodium bicarbonate Solvents: Water ;  pH 7
8.3 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ;  1 h, rt
8.4 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran ,  Water ;  7 h, rt
9.1 Reagents: 4-(Dimethylamino)pyridine ;  8 h, rt
Reference
Total synthesis of pseudolaric acid A
Geng, Zhe; et al, Angewandte Chemie, 2006, 45(37), 6197-6201

Synthetic Circuit 10

Reaction Conditions
1.1 Reagents: (Trifluoromethyl)benzene Catalysts: Rhodium, tetrakis[μ-[(αS)-1,3-dihydro-α-(1-methylethyl)-1,3-dioxo-2H-benz[f]isoi… ;  3 h, -40 °C
2.1 Solvents: Tetrahydrofuran ;  1 h, -20 °C
2.2 Reagents: Ammonium chloride Solvents: Water
3.1 Reagents: 1,3-Dimethyl-3,4,5,6-tetrahydro-2(1H)-pyrimidinone ,  Thionyl chloride ;  0 °C; 0.5 h, rt
3.2 Reagents: Sodium Solvents: Diethyl ether ;  12 h, reflux
4.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone Solvents: Dichloromethane ,  Water ;  2 h, rt
5.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ;  1 h, rt
6.1 Catalysts: Camphorsulfonic acid Solvents: Methanol ;  1 h, rt
6.2 Reagents: Sodium bicarbonate ;  10 min, rt
7.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ;  1 h, rt
8.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  30 min, 0 °C
8.2 Solvents: Tetrahydrofuran ;  5 h, 0 °C → rt
8.3 Reagents: Ammonium chloride Solvents: Water
9.1 Reagents: Acetic acid Solvents: Water ;  0.5 h, 60 °C; 60 °C → rt
9.2 Reagents: Sodium bicarbonate Solvents: Water ;  pH 7
9.3 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ;  1 h, rt
9.4 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran ,  Water ;  7 h, rt
10.1 Reagents: 4-(Dimethylamino)pyridine ;  8 h, rt
Reference
Total synthesis of pseudolaric acid A
Geng, Zhe; et al, Angewandte Chemie, 2006, 45(37), 6197-6201

Synthetic Circuit 11

Reaction Conditions
1.1 Reagents: Triethylamine ,  Isobutyl chloroformate Solvents: Diethyl ether ,  Tetrahydrofuran ;  30 min, -20 °C; -20 °C → 0 °C
1.2 Solvents: Diethyl ether ;  0 °C; 3 h, rt
2.1 Reagents: (Trifluoromethyl)benzene Catalysts: Rhodium, tetrakis[μ-[(αS)-1,3-dihydro-α-(1-methylethyl)-1,3-dioxo-2H-benz[f]isoi… ;  3 h, -40 °C
3.1 Solvents: Tetrahydrofuran ;  1 h, -20 °C
3.2 Reagents: Ammonium chloride Solvents: Water
4.1 Reagents: 1,3-Dimethyl-3,4,5,6-tetrahydro-2(1H)-pyrimidinone ,  Thionyl chloride ;  0 °C; 0.5 h, rt
4.2 Reagents: Sodium Solvents: Diethyl ether ;  12 h, reflux
5.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone Solvents: Dichloromethane ,  Water ;  2 h, rt
6.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ;  1 h, rt
7.1 Catalysts: Camphorsulfonic acid Solvents: Methanol ;  1 h, rt
7.2 Reagents: Sodium bicarbonate ;  10 min, rt
8.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ;  1 h, rt
9.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  30 min, 0 °C
9.2 Solvents: Tetrahydrofuran ;  5 h, 0 °C → rt
9.3 Reagents: Ammonium chloride Solvents: Water
10.1 Reagents: Acetic acid Solvents: Water ;  0.5 h, 60 °C; 60 °C → rt
10.2 Reagents: Sodium bicarbonate Solvents: Water ;  pH 7
10.3 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ;  1 h, rt
10.4 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran ,  Water ;  7 h, rt
11.1 Reagents: 4-(Dimethylamino)pyridine ;  8 h, rt
Reference
Total synthesis of pseudolaric acid A
Geng, Zhe; et al, Angewandte Chemie, 2006, 45(37), 6197-6201

Synthetic Circuit 12

Reaction Conditions
1.1 Reagents: 2-Methyl-2-butene ,  Monosodium phosphate ,  Sodium chlorite Solvents: tert-Butanol ,  Water ;  rt; 2 h, rt
2.1 Reagents: Triethylamine ,  Isobutyl chloroformate Solvents: Diethyl ether ,  Tetrahydrofuran ;  30 min, -20 °C; -20 °C → 0 °C
2.2 Solvents: Diethyl ether ;  0 °C; 3 h, rt
3.1 Reagents: (Trifluoromethyl)benzene Catalysts: Rhodium, tetrakis[μ-[(αS)-1,3-dihydro-α-(1-methylethyl)-1,3-dioxo-2H-benz[f]isoi… ;  3 h, -40 °C
4.1 Solvents: Tetrahydrofuran ;  1 h, -20 °C
4.2 Reagents: Ammonium chloride Solvents: Water
5.1 Reagents: 1,3-Dimethyl-3,4,5,6-tetrahydro-2(1H)-pyrimidinone ,  Thionyl chloride ;  0 °C; 0.5 h, rt
5.2 Reagents: Sodium Solvents: Diethyl ether ;  12 h, reflux
6.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone Solvents: Dichloromethane ,  Water ;  2 h, rt
7.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ;  1 h, rt
8.1 Catalysts: Camphorsulfonic acid Solvents: Methanol ;  1 h, rt
8.2 Reagents: Sodium bicarbonate ;  10 min, rt
9.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ;  1 h, rt
10.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  30 min, 0 °C
10.2 Solvents: Tetrahydrofuran ;  5 h, 0 °C → rt
10.3 Reagents: Ammonium chloride Solvents: Water
11.1 Reagents: Acetic acid Solvents: Water ;  0.5 h, 60 °C; 60 °C → rt
11.2 Reagents: Sodium bicarbonate Solvents: Water ;  pH 7
11.3 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ;  1 h, rt
11.4 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran ,  Water ;  7 h, rt
12.1 Reagents: 4-(Dimethylamino)pyridine ;  8 h, rt
Reference
Total synthesis of pseudolaric acid A
Geng, Zhe; et al, Angewandte Chemie, 2006, 45(37), 6197-6201

Synthetic Circuit 13

Reaction Conditions
1.1 Reagents: Dimethyl sulfoxide ,  Oxalyl chloride Solvents: Dichloromethane ;  20 min, -78 °C
1.2 Solvents: Dichloromethane ;  30 min, -78 °C
1.3 Reagents: Triethylamine ;  10 min, -78 °C
1.4 Reagents: Water
2.1 Reagents: 2-Methyl-2-butene ,  Monosodium phosphate ,  Sodium chlorite Solvents: tert-Butanol ,  Water ;  rt; 2 h, rt
3.1 Reagents: Triethylamine ,  Isobutyl chloroformate Solvents: Diethyl ether ,  Tetrahydrofuran ;  30 min, -20 °C; -20 °C → 0 °C
3.2 Solvents: Diethyl ether ;  0 °C; 3 h, rt
4.1 Reagents: (Trifluoromethyl)benzene Catalysts: Rhodium, tetrakis[μ-[(αS)-1,3-dihydro-α-(1-methylethyl)-1,3-dioxo-2H-benz[f]isoi… ;  3 h, -40 °C
5.1 Solvents: Tetrahydrofuran ;  1 h, -20 °C
5.2 Reagents: Ammonium chloride Solvents: Water
6.1 Reagents: 1,3-Dimethyl-3,4,5,6-tetrahydro-2(1H)-pyrimidinone ,  Thionyl chloride ;  0 °C; 0.5 h, rt
6.2 Reagents: Sodium Solvents: Diethyl ether ;  12 h, reflux
7.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone Solvents: Dichloromethane ,  Water ;  2 h, rt
8.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ;  1 h, rt
9.1 Catalysts: Camphorsulfonic acid Solvents: Methanol ;  1 h, rt
9.2 Reagents: Sodium bicarbonate ;  10 min, rt
10.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ;  1 h, rt
11.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  30 min, 0 °C
11.2 Solvents: Tetrahydrofuran ;  5 h, 0 °C → rt
11.3 Reagents: Ammonium chloride Solvents: Water
12.1 Reagents: Acetic acid Solvents: Water ;  0.5 h, 60 °C; 60 °C → rt
12.2 Reagents: Sodium bicarbonate Solvents: Water ;  pH 7
12.3 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ;  1 h, rt
12.4 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran ,  Water ;  7 h, rt
13.1 Reagents: 4-(Dimethylamino)pyridine ;  8 h, rt
Reference
Total synthesis of pseudolaric acid A
Geng, Zhe; et al, Angewandte Chemie, 2006, 45(37), 6197-6201

Synthetic Circuit 14

Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  0 °C; 1 h, rt
1.2 Reagents: Ammonium chloride Solvents: Water
2.1 Reagents: Dimethyl sulfoxide ,  Oxalyl chloride Solvents: Dichloromethane ;  20 min, -78 °C
2.2 Solvents: Dichloromethane ;  30 min, -78 °C
2.3 Reagents: Triethylamine ;  10 min, -78 °C
2.4 Reagents: Water
3.1 Reagents: 2-Methyl-2-butene ,  Monosodium phosphate ,  Sodium chlorite Solvents: tert-Butanol ,  Water ;  rt; 2 h, rt
4.1 Reagents: Triethylamine ,  Isobutyl chloroformate Solvents: Diethyl ether ,  Tetrahydrofuran ;  30 min, -20 °C; -20 °C → 0 °C
4.2 Solvents: Diethyl ether ;  0 °C; 3 h, rt
5.1 Reagents: (Trifluoromethyl)benzene Catalysts: Rhodium, tetrakis[μ-[(αS)-1,3-dihydro-α-(1-methylethyl)-1,3-dioxo-2H-benz[f]isoi… ;  3 h, -40 °C
6.1 Solvents: Tetrahydrofuran ;  1 h, -20 °C
6.2 Reagents: Ammonium chloride Solvents: Water
7.1 Reagents: 1,3-Dimethyl-3,4,5,6-tetrahydro-2(1H)-pyrimidinone ,  Thionyl chloride ;  0 °C; 0.5 h, rt
7.2 Reagents: Sodium Solvents: Diethyl ether ;  12 h, reflux
8.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone Solvents: Dichloromethane ,  Water ;  2 h, rt
9.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ;  1 h, rt
10.1 Catalysts: Camphorsulfonic acid Solvents: Methanol ;  1 h, rt
10.2 Reagents: Sodium bicarbonate ;  10 min, rt
11.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ;  1 h, rt
12.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  30 min, 0 °C
12.2 Solvents: Tetrahydrofuran ;  5 h, 0 °C → rt
12.3 Reagents: Ammonium chloride Solvents: Water
13.1 Reagents: Acetic acid Solvents: Water ;  0.5 h, 60 °C; 60 °C → rt
13.2 Reagents: Sodium bicarbonate Solvents: Water ;  pH 7
13.3 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ;  1 h, rt
13.4 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran ,  Water ;  7 h, rt
14.1 Reagents: 4-(Dimethylamino)pyridine ;  8 h, rt
Reference
Total synthesis of pseudolaric acid A
Geng, Zhe; et al, Angewandte Chemie, 2006, 45(37), 6197-6201

Synthetic Circuit 15

Reaction Conditions
1.1 Reagents: Dipyridinium dichromate Solvents: Dichloromethane ;  6 h, rt
2.1 Solvents: Tetrahydrofuran ;  0 °C; 1 h, rt
2.2 Reagents: Ammonium chloride Solvents: Water
3.1 Reagents: Dimethyl sulfoxide ,  Oxalyl chloride Solvents: Dichloromethane ;  20 min, -78 °C
3.2 Solvents: Dichloromethane ;  30 min, -78 °C
3.3 Reagents: Triethylamine ;  10 min, -78 °C
3.4 Reagents: Water
4.1 Reagents: 2-Methyl-2-butene ,  Monosodium phosphate ,  Sodium chlorite Solvents: tert-Butanol ,  Water ;  rt; 2 h, rt
5.1 Reagents: Triethylamine ,  Isobutyl chloroformate Solvents: Diethyl ether ,  Tetrahydrofuran ;  30 min, -20 °C; -20 °C → 0 °C
5.2 Solvents: Diethyl ether ;  0 °C; 3 h, rt
6.1 Reagents: (Trifluoromethyl)benzene Catalysts: Rhodium, tetrakis[μ-[(αS)-1,3-dihydro-α-(1-methylethyl)-1,3-dioxo-2H-benz[f]isoi… ;  3 h, -40 °C
7.1 Solvents: Tetrahydrofuran ;  1 h, -20 °C
7.2 Reagents: Ammonium chloride Solvents: Water
8.1 Reagents: 1,3-Dimethyl-3,4,5,6-tetrahydro-2(1H)-pyrimidinone ,  Thionyl chloride ;  0 °C; 0.5 h, rt
8.2 Reagents: Sodium Solvents: Diethyl ether ;  12 h, reflux
9.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone Solvents: Dichloromethane ,  Water ;  2 h, rt
10.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ;  1 h, rt
11.1 Catalysts: Camphorsulfonic acid Solvents: Methanol ;  1 h, rt
11.2 Reagents: Sodium bicarbonate ;  10 min, rt
12.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ;  1 h, rt
13.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  30 min, 0 °C
13.2 Solvents: Tetrahydrofuran ;  5 h, 0 °C → rt
13.3 Reagents: Ammonium chloride Solvents: Water
14.1 Reagents: Acetic acid Solvents: Water ;  0.5 h, 60 °C; 60 °C → rt
14.2 Reagents: Sodium bicarbonate Solvents: Water ;  pH 7
14.3 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ;  1 h, rt
14.4 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran ,  Water ;  7 h, rt
15.1 Reagents: 4-(Dimethylamino)pyridine ;  8 h, rt
Reference
Total synthesis of pseudolaric acid A
Geng, Zhe; et al, Angewandte Chemie, 2006, 45(37), 6197-6201

Synthetic Circuit 16

Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  3 h, 0 °C
1.2 Reagents: Potassium sodium tartrate Solvents: Water
1.3 Reagents: Sulfuric acid Solvents: Water ;  pH 4
1.4 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ;  2 h, rt
1.5 Reagents: Ammonium chloride Solvents: Water
1.6 Catalysts: p-Toluenesulfonic acid ;  1 h, rt
1.7 Reagents: Ammonium chloride Solvents: Water
2.1 Reagents: Dipyridinium dichromate Solvents: Dichloromethane ;  6 h, rt
3.1 Solvents: Tetrahydrofuran ;  0 °C; 1 h, rt
3.2 Reagents: Ammonium chloride Solvents: Water
4.1 Reagents: Dimethyl sulfoxide ,  Oxalyl chloride Solvents: Dichloromethane ;  20 min, -78 °C
4.2 Solvents: Dichloromethane ;  30 min, -78 °C
4.3 Reagents: Triethylamine ;  10 min, -78 °C
4.4 Reagents: Water
5.1 Reagents: 2-Methyl-2-butene ,  Monosodium phosphate ,  Sodium chlorite Solvents: tert-Butanol ,  Water ;  rt; 2 h, rt
6.1 Reagents: Triethylamine ,  Isobutyl chloroformate Solvents: Diethyl ether ,  Tetrahydrofuran ;  30 min, -20 °C; -20 °C → 0 °C
6.2 Solvents: Diethyl ether ;  0 °C; 3 h, rt
7.1 Reagents: (Trifluoromethyl)benzene Catalysts: Rhodium, tetrakis[μ-[(αS)-1,3-dihydro-α-(1-methylethyl)-1,3-dioxo-2H-benz[f]isoi… ;  3 h, -40 °C
8.1 Solvents: Tetrahydrofuran ;  1 h, -20 °C
8.2 Reagents: Ammonium chloride Solvents: Water
9.1 Reagents: 1,3-Dimethyl-3,4,5,6-tetrahydro-2(1H)-pyrimidinone ,  Thionyl chloride ;  0 °C; 0.5 h, rt
9.2 Reagents: Sodium Solvents: Diethyl ether ;  12 h, reflux
10.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone Solvents: Dichloromethane ,  Water ;  2 h, rt
11.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ;  1 h, rt
12.1 Catalysts: Camphorsulfonic acid Solvents: Methanol ;  1 h, rt
12.2 Reagents: Sodium bicarbonate ;  10 min, rt
13.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ;  1 h, rt
14.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  30 min, 0 °C
14.2 Solvents: Tetrahydrofuran ;  5 h, 0 °C → rt
14.3 Reagents: Ammonium chloride Solvents: Water
15.1 Reagents: Acetic acid Solvents: Water ;  0.5 h, 60 °C; 60 °C → rt
15.2 Reagents: Sodium bicarbonate Solvents: Water ;  pH 7
15.3 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ;  1 h, rt
15.4 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran ,  Water ;  7 h, rt
16.1 Reagents: 4-(Dimethylamino)pyridine ;  8 h, rt
Reference
Total synthesis of pseudolaric acid A
Geng, Zhe; et al, Angewandte Chemie, 2006, 45(37), 6197-6201

Synthetic Circuit 17

Reaction Conditions
1.1 Reagents: 2,6-Lutidine Solvents: Dichloromethane ;  30 min, rt
2.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  3 h, 0 °C
2.2 Reagents: Potassium sodium tartrate Solvents: Water
2.3 Reagents: Sulfuric acid Solvents: Water ;  pH 4
2.4 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ;  2 h, rt
2.5 Reagents: Ammonium chloride Solvents: Water
2.6 Catalysts: p-Toluenesulfonic acid ;  1 h, rt
2.7 Reagents: Ammonium chloride Solvents: Water
3.1 Reagents: Dipyridinium dichromate Solvents: Dichloromethane ;  6 h, rt
4.1 Solvents: Tetrahydrofuran ;  0 °C; 1 h, rt
4.2 Reagents: Ammonium chloride Solvents: Water
5.1 Reagents: Dimethyl sulfoxide ,  Oxalyl chloride Solvents: Dichloromethane ;  20 min, -78 °C
5.2 Solvents: Dichloromethane ;  30 min, -78 °C
5.3 Reagents: Triethylamine ;  10 min, -78 °C
5.4 Reagents: Water
6.1 Reagents: 2-Methyl-2-butene ,  Monosodium phosphate ,  Sodium chlorite Solvents: tert-Butanol ,  Water ;  rt; 2 h, rt
7.1 Reagents: Triethylamine ,  Isobutyl chloroformate Solvents: Diethyl ether ,  Tetrahydrofuran ;  30 min, -20 °C; -20 °C → 0 °C
7.2 Solvents: Diethyl ether ;  0 °C; 3 h, rt
8.1 Reagents: (Trifluoromethyl)benzene Catalysts: Rhodium, tetrakis[μ-[(αS)-1,3-dihydro-α-(1-methylethyl)-1,3-dioxo-2H-benz[f]isoi… ;  3 h, -40 °C
9.1 Solvents: Tetrahydrofuran ;  1 h, -20 °C
9.2 Reagents: Ammonium chloride Solvents: Water
10.1 Reagents: 1,3-Dimethyl-3,4,5,6-tetrahydro-2(1H)-pyrimidinone ,  Thionyl chloride ;  0 °C; 0.5 h, rt
10.2 Reagents: Sodium Solvents: Diethyl ether ;  12 h, reflux
11.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone Solvents: Dichloromethane ,  Water ;  2 h, rt
12.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ;  1 h, rt
13.1 Catalysts: Camphorsulfonic acid Solvents: Methanol ;  1 h, rt
13.2 Reagents: Sodium bicarbonate ;  10 min, rt
14.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ;  1 h, rt
15.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  30 min, 0 °C
15.2 Solvents: Tetrahydrofuran ;  5 h, 0 °C → rt
15.3 Reagents: Ammonium chloride Solvents: Water
16.1 Reagents: Acetic acid Solvents: Water ;  0.5 h, 60 °C; 60 °C → rt
16.2 Reagents: Sodium bicarbonate Solvents: Water ;  pH 7
16.3 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ;  1 h, rt
16.4 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran ,  Water ;  7 h, rt
17.1 Reagents: 4-(Dimethylamino)pyridine ;  8 h, rt
Reference
Total synthesis of pseudolaric acid A
Geng, Zhe; et al, Angewandte Chemie, 2006, 45(37), 6197-6201

Synthetic Circuit 18

Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ,  Hexane ;  1 h, -78 °C
1.2 Reagents: Triethylsilyl chloride ;  2 h, -78 °C → rt
1.3 Catalysts: Copper(II) triflate ,  2,2-Bis[2-[4(S)-tert-butyl-1,3-oxazolinyl]]propane Solvents: Dichloromethane ;  4 h, rt; rt → -78 °C
1.4 Solvents: Dichloromethane ;  15 h, -78 °C
1.5 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran ,  Water ;  1 h
2.1 Reagents: 2,6-Lutidine Solvents: Dichloromethane ;  30 min, rt
3.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  3 h, 0 °C
3.2 Reagents: Potassium sodium tartrate Solvents: Water
3.3 Reagents: Sulfuric acid Solvents: Water ;  pH 4
3.4 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ;  2 h, rt
3.5 Reagents: Ammonium chloride Solvents: Water
3.6 Catalysts: p-Toluenesulfonic acid ;  1 h, rt
3.7 Reagents: Ammonium chloride Solvents: Water
4.1 Reagents: Dipyridinium dichromate Solvents: Dichloromethane ;  6 h, rt
5.1 Solvents: Tetrahydrofuran ;  0 °C; 1 h, rt
5.2 Reagents: Ammonium chloride Solvents: Water
6.1 Reagents: Dimethyl sulfoxide ,  Oxalyl chloride Solvents: Dichloromethane ;  20 min, -78 °C
6.2 Solvents: Dichloromethane ;  30 min, -78 °C
6.3 Reagents: Triethylamine ;  10 min, -78 °C
6.4 Reagents: Water
7.1 Reagents: 2-Methyl-2-butene ,  Monosodium phosphate ,  Sodium chlorite Solvents: tert-Butanol ,  Water ;  rt; 2 h, rt
8.1 Reagents: Triethylamine ,  Isobutyl chloroformate Solvents: Diethyl ether ,  Tetrahydrofuran ;  30 min, -20 °C; -20 °C → 0 °C
8.2 Solvents: Diethyl ether ;  0 °C; 3 h, rt
9.1 Reagents: (Trifluoromethyl)benzene Catalysts: Rhodium, tetrakis[μ-[(αS)-1,3-dihydro-α-(1-methylethyl)-1,3-dioxo-2H-benz[f]isoi… ;  3 h, -40 °C
10.1 Solvents: Tetrahydrofuran ;  1 h, -20 °C
10.2 Reagents: Ammonium chloride Solvents: Water
11.1 Reagents: 1,3-Dimethyl-3,4,5,6-tetrahydro-2(1H)-pyrimidinone ,  Thionyl chloride ;  0 °C; 0.5 h, rt
11.2 Reagents: Sodium Solvents: Diethyl ether ;  12 h, reflux
12.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone Solvents: Dichloromethane ,  Water ;  2 h, rt
13.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ;  1 h, rt
14.1 Catalysts: Camphorsulfonic acid Solvents: Methanol ;  1 h, rt
14.2 Reagents: Sodium bicarbonate ;  10 min, rt
15.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ;  1 h, rt
16.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  30 min, 0 °C
16.2 Solvents: Tetrahydrofuran ;  5 h, 0 °C → rt
16.3 Reagents: Ammonium chloride Solvents: Water
17.1 Reagents: Acetic acid Solvents: Water ;  0.5 h, 60 °C; 60 °C → rt
17.2 Reagents: Sodium bicarbonate Solvents: Water ;  pH 7
17.3 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ;  1 h, rt
17.4 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran ,  Water ;  7 h, rt
18.1 Reagents: 4-(Dimethylamino)pyridine ;  8 h, rt
Reference
Total synthesis of pseudolaric acid A
Geng, Zhe; et al, Angewandte Chemie, 2006, 45(37), 6197-6201

Synthetic Circuit 19

Reaction Conditions
1.1 Reagents: Dicyclohexylcarbodiimide Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ;  5 min, 0 °C; 3 h, rt
2.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ,  Hexane ;  1 h, -78 °C
2.2 Reagents: Triethylsilyl chloride ;  2 h, -78 °C → rt
2.3 Catalysts: Copper(II) triflate ,  2,2-Bis[2-[4(S)-tert-butyl-1,3-oxazolinyl]]propane Solvents: Dichloromethane ;  4 h, rt; rt → -78 °C
2.4 Solvents: Dichloromethane ;  15 h, -78 °C
2.5 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran ,  Water ;  1 h
3.1 Reagents: 2,6-Lutidine Solvents: Dichloromethane ;  30 min, rt
4.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  3 h, 0 °C
4.2 Reagents: Potassium sodium tartrate Solvents: Water
4.3 Reagents: Sulfuric acid Solvents: Water ;  pH 4
4.4 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ;  2 h, rt
4.5 Reagents: Ammonium chloride Solvents: Water
4.6 Catalysts: p-Toluenesulfonic acid ;  1 h, rt
4.7 Reagents: Ammonium chloride Solvents: Water
5.1 Reagents: Dipyridinium dichromate Solvents: Dichloromethane ;  6 h, rt
6.1 Solvents: Tetrahydrofuran ;  0 °C; 1 h, rt
6.2 Reagents: Ammonium chloride Solvents: Water
7.1 Reagents: Dimethyl sulfoxide ,  Oxalyl chloride Solvents: Dichloromethane ;  20 min, -78 °C
7.2 Solvents: Dichloromethane ;  30 min, -78 °C
7.3 Reagents: Triethylamine ;  10 min, -78 °C
7.4 Reagents: Water
8.1 Reagents: 2-Methyl-2-butene ,  Monosodium phosphate ,  Sodium chlorite Solvents: tert-Butanol ,  Water ;  rt; 2 h, rt
9.1 Reagents: Triethylamine ,  Isobutyl chloroformate Solvents: Diethyl ether ,  Tetrahydrofuran ;  30 min, -20 °C; -20 °C → 0 °C
9.2 Solvents: Diethyl ether ;  0 °C; 3 h, rt
10.1 Reagents: (Trifluoromethyl)benzene Catalysts: Rhodium, tetrakis[μ-[(αS)-1,3-dihydro-α-(1-methylethyl)-1,3-dioxo-2H-benz[f]isoi… ;  3 h, -40 °C
11.1 Solvents: Tetrahydrofuran ;  1 h, -20 °C
11.2 Reagents: Ammonium chloride Solvents: Water
12.1 Reagents: 1,3-Dimethyl-3,4,5,6-tetrahydro-2(1H)-pyrimidinone ,  Thionyl chloride ;  0 °C; 0.5 h, rt
12.2 Reagents: Sodium Solvents: Diethyl ether ;  12 h, reflux
13.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone Solvents: Dichloromethane ,  Water ;  2 h, rt
14.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ;  1 h, rt
15.1 Catalysts: Camphorsulfonic acid Solvents: Methanol ;  1 h, rt
15.2 Reagents: Sodium bicarbonate ;  10 min, rt
16.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ;  1 h, rt
17.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  30 min, 0 °C
17.2 Solvents: Tetrahydrofuran ;  5 h, 0 °C → rt
17.3 Reagents: Ammonium chloride Solvents: Water
18.1 Reagents: Acetic acid Solvents: Water ;  0.5 h, 60 °C; 60 °C → rt
18.2 Reagents: Sodium bicarbonate Solvents: Water ;  pH 7
18.3 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ;  1 h, rt
18.4 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran ,  Water ;  7 h, rt
19.1 Reagents: 4-(Dimethylamino)pyridine ;  8 h, rt
Reference
Total synthesis of pseudolaric acid A
Geng, Zhe; et al, Angewandte Chemie, 2006, 45(37), 6197-6201

Pseudolaric Acid A Raw materials

Pseudolaric Acid A Preparation Products

Pseudolaric Acid A Suppliers

HE PENG ( SHANG HAI ) Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:82508-32-5)
MR./MRS.:ZHANG SHUO
Phone:13122891558
Email:hepeng20160718@foxmail.com
WU HAN TIAN ZHI Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:82508-32-5)
MR./MRS.:ZHANG XIAO JIE
Phone:18607107848
Email:2056216494@qq.com
Chengdu Biopurify Phytochemicals Ltd.
Audited Supplier Audited Supplier
(CAS:82508-32-5)
MR./MRS.:HE DAN DAN
Phone:15928576055
Email:sales@biopurify.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:82508-32-5)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

Pseudolaric Acid A Related Literature

Related Categories

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
(CAS:82508-32-5)Pseudolaric acid A
TB06651
Purity:>98%
Quantity:5mg,10mg ,20mg ,50mg ,100mg,or customized
Price($):price inquiry